Cas no 41552-94-7 (N6-(P-HYDROXYPHENETHYL)-ADENOSINE))

• Product Name: N6-(P-HYDROXYPHENETHYL)-ADENOSINE)
• CAS No: 41552-94-7
• MF: C₁₈H₂₁N₅O₅
• MW: 387.389843702316
• CID: 927100
• PubChem ID: 10271531
• Update Time: 2024-02-29

N6-(P-HYDROXYPHENETHYL)-ADENOSINE) Chemical and Physical Properties

Names and Identifiers

• N6-(P-HYDROXYPHENETHYL)-ADENOSINE)
• N(sup 6)(p-hydroxyphenethyl)adenosine

• Inchi： 1S/C18H21N5O5/c24-7-12-14(26)15(27)18(28-12)23-9-22-13-16(20-8-21-17(13)23)19-6-5-10-1-3-11(25)4-2-10/h1-4,8-9,12,14-15,18,24-27H,5-7H2,(H,19,20,21)/t12-,14-,15-,18-/m1/s1
• InChI Key： PQXJDJJHXDEVFF-SCFUHWHPSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)NCCC3=CC=C(O)C=C3)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 387.15426879g/mol
• Monoisotopic Mass: 387.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides